Cas no 2877765-48-3 (N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine)

• Product Name: N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• CAS No: 2877765-48-3
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 5330994
• PubChem ID: 165433987
• Update Time: 2025-08-05

N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040876556
• N-(2-ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• F6796-0389
• 2877765-48-3
• N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

• Inchi： 1S/C16H19N5O/c1-3-12-6-4-5-7-13(12)20-15-14-16(18-10-17-15)21(11-19-14)8-9-22-2/h4-7,10-11H,3,8-9H2,1-2H3,(H,17,18,20)
• InChI Key： GJJFRIHOKKIRHI-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC=CC=C2CC)N(CCOC)C=1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.3±55.0 °C(Predicted)
• pka: 2.80±0.10(Predicted)

Additional information on N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

Introduction to N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine (CAS No. 2877765-48-3)

N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine, with the CAS number 2877765-48-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the purine derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly its N-(2-Ethylphenyl) and 9-(2-methoxyethyl) substituents, contribute to its distinctive chemical properties and biological interactions.

The purine core of N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine is a critical component that influences its pharmacological behavior. Purines are fundamental nucleobases found in DNA, RNA, and ATP, making them integral to various cellular processes. By modifying the purine structure with specific substituents, researchers can tailor the compound's biological activity to target particular therapeutic pathways. The presence of the 6-amine group further enhances the compound's reactivity and potential for further chemical derivatization, opening up avenues for the development of novel drug candidates.

In recent years, there has been a growing interest in purine derivatives as potential candidates for treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural complexity of N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine makes it a promising candidate for further investigation in these areas. Current research is focused on understanding how the compound interacts with biological targets and whether it can modulate key signaling pathways involved in disease progression.

One of the most exciting aspects of this compound is its potential as an inhibitor of enzymes that play a crucial role in cancer metabolism. Cancer cells often exhibit altered metabolic profiles, which can be exploited to develop targeted therapies. N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine has shown promise in preclinical studies as a modulator of enzymes such as adenosine kinase and hypoxia-inducible factor (HIF) pathway regulators. These enzymes are involved in energy metabolism and angiogenesis, processes that are essential for tumor growth and survival.

The< strong>N-(2-Ethylphenyl) substituent in the molecule is particularly noteworthy, as it can influence both the solubility and binding affinity of the compound to its target proteins. This substituent may also contribute to the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders. Additionally, the< strong>9-(2-methoxyethyl) group adds another layer of complexity to the compound's structure, potentially affecting its pharmacokinetic properties and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine with high precision. These simulations have provided valuable insights into how the compound interacts with its biological targets at the molecular level. By understanding these interactions, researchers can optimize the structure of the compound to enhance its therapeutic efficacy and reduce potential side effects.

The synthesis of N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to streamline the production process while maintaining high purity standards.

In clinical trials, N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine has demonstrated encouraging results in early-stage studies. These trials have focused on evaluating its safety profile and preliminary efficacy in treating various conditions. While more research is needed to fully understand its therapeutic potential, these initial findings suggest that this compound could be a valuable addition to future treatment strategies.

The future direction of research on N-(2-Ethylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine will likely involve further exploration of its mechanism of action and identification of new therapeutic applications. Additionally, efforts will be made to optimize its pharmacokinetic properties through structural modifications. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this field and bringing new treatments to patients in need.